Cas no 930444-15-8 (N-ethyl-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-ethyl-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 930444-15-8
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5684450
• PubChem ID: 17406169
• Update Time: 2025-07-09

N-ethyl-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• AB00763176-01
• EN300-26578988
• N-ethyl-4-(2-phenylethenesulfonamido)benzamide
• 930444-15-8
• Z32023375

• Inchi： 1S/C17H18N2O3S/c1-2-18-17(20)15-8-10-16(11-9-15)19-23(21,22)13-12-14-6-4-3-5-7-14/h3-13,19H,2H2,1H3,(H,18,20)/b13-12+
• InChI Key： SJEJCEMFSFSDGQ-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(C(NCC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-ethyl-4-(2-phenylethenesulfonamido)benzamide

Introduction to N-ethyl-4-(2-phenylethenesulfonamido)benzamide (CAS No. 930444-15-8)

N-ethyl-4-(2-phenylethenesulfonamido)benzamide, with the CAS number 930444-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several functional groups that contribute to its unique chemical properties and reactivity, which are essential for its application in various scientific and industrial processes.

The molecular formula of N-ethyl-4-(2-phenylethenesulfonamido)benzamide highlights its complex composition, which includes benzamide, phenylethene sulfonamide, and ethyl groups. These components are strategically arranged to enhance the compound's solubility, stability, and interaction with biological targets. The benzamide moiety is particularly noteworthy, as it is a common pharmacophore found in many drugs due to its ability to form hydrogen bonds and interact with proteins. The presence of the phenylethene sulfonamido group further adds to the molecule's versatility, enabling it to participate in various chemical reactions and biological processes.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. N-ethyl-4-(2-phenylethenesulfonamido)benzamide has emerged as a promising candidate in this domain due to its unique structural features. Studies have demonstrated that this compound can modulate multiple biological pathways, making it a valuable tool for investigating potential treatments for various diseases. The benzamide group, in particular, has been shown to exhibit anti-inflammatory and analgesic properties, which are crucial for developing new medications targeting chronic inflammatory conditions.

One of the most intriguing aspects of N-ethyl-4-(2-phenylethenesulfonamido)benzamide is its potential role in drug design and discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications to the ethyl group or the phenylethene sulfonamido moiety have led to compounds with improved bioavailability and reduced toxicity. These findings underscore the importance of this molecule as a scaffold for further chemical optimization and drug development.

The synthesis of N-ethyl-4-(2-phenylethenesulfonamido)benzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4-benzoylamino benzoic acid and 2-vinylbenzenesulfonyl chloride. These intermediates are then coupled using appropriate coupling agents under controlled conditions to form the final product. The synthesis route is designed to maximize yield and purity while minimizing side reactions, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of N-ethyl-4-(2-phenylethenesulfonamido)benzamide. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The biological activity of N-ethyl-4-(2-phenylethenesulfonamido)benzamide has been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. These results are particularly promising for developing new treatments for conditions such as rheumatoid arthritis and neuropathic pain. Additionally, studies have explored its potential role in modulating immune responses, indicating its utility in immunomodulatory therapies.

The pharmacokinetic profile of N-ethyl-4-(2-phenylethenesulfonamido)benzamide is another critical aspect that has been thoroughly investigated. Research has shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. Furthermore, its distribution patterns across different tissues suggest that it can reach target sites efficiently. These pharmacokinetic properties are essential for ensuring that the compound achieves therapeutic levels at target organs while minimizing adverse effects.

The safety profile of N-ethyl-4-(2-phenylethenesulfonamido)benzamide has also been evaluated through comprehensive toxicological studies. Preliminary results indicate that this compound is well-tolerated at doses relevant to therapeutic use, with no significant signs of toxicity observed in animal models. However, further studies are needed to fully assess its long-term safety and potential side effects before human clinical trials can be initiated.

In conclusion, N-ethyl-4-(2-phenylethenesulfonamido)benzamide (CAS No. 930444-15-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its promising biological activities, makes it a valuable candidate for further exploration as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel drugs targeting various diseases.